Cas no 7507-95-1 ( )

• Product Name: &nbsp
• CAS No: 7507-95-1
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 981267
• PubChem ID: 344489
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 7507-95-1
• NSC-401451
• NSC401451
• DTXSID40322511
• 6-Acetyl-2-hydroxy-3-methoxyphenyl acetate
•  

• Inchi： 1S/C11H12O5/c1-6(12)8-4-5-9(15-3)10(14)11(8)16-7(2)13/h4-5,14H,1-3H3
• InChI Key： NQNQFUOQMZCVQM-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C(=C(C=CC=1C(C)=O)OC)O

Computed Properties

• Exact Mass: 224.06846
• Monoisotopic Mass: 224.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Density: 1.238
• Boiling Point: 397.8°C at 760 mmHg
• Flash Point: 156.1°C
• Refractive Index: 1.532
• PSA: 72.83
• LogP: 1.52870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones